Cas no 1806885-15-3 (3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806885-15-3
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4804859
• Update Time: 2025-11-02

3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-7(11)6-5(9(12,13)14)3-4(1-2-15)16-8(6)17/h3,7H,1H2,(H,16,17)
• InChI Key： DURVXFHAQWZIJV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)NC(C=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile

3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile: A Potent Scaffold for Targeted Therapeutic Development

3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile, with the CAS number 1806885-15-3, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule features a pyridine ring substituted with multiple fluorine atoms and an acetonitrile group, creating a unique structural framework with potential applications in drug discovery and molecular biology. The strategic placement of functional groups, including the 2-hydroxy and 4-(trifluoromethyl) moieties, contributes to its pharmacological versatility, making it a promising candidate for further exploration in therapeutic contexts.

The 3-(Difluoromethyl) substituent introduces electron-withdrawing effects that modulate the molecule's reactivity and binding affinity. This functional group is particularly notable for its ability to enhance the stability of the compound while maintaining its capacity to interact with biological targets. The 2-hydroxy group, on the other hand, imparts hydrophilic properties, which may influence the compound's solubility and permeability across biological membranes. Together, these structural features position 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile as a versatile scaffold for the design of small-molecule therapeutics.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of kinase inhibitors, which are critical in targeting aberrant signaling pathways associated with cancer. The 4-(trifluoromethyl) substitution in this compound is particularly relevant, as it has been shown to improve the metabolic stability of the molecule and reduce off-target interactions. This is supported by a 2023 publication in Journal of Medicinal Chemistry, which reported that fluorinated pyridine derivatives demonstrate enhanced potency against specific kinases, including Aurora B and CDK12, which are implicated in tumor progression.

The 6-acetonitrile group at the pyridine ring further distinguishes this compound from its structural analogs. Acetonitrile groups are known to enhance the ability of molecules to form hydrogen bonds with target proteins, which is crucial for achieving high-affinity binding. This property is particularly advantageous in the context of drug design, where the goal is to minimize the dissociation rate of the drug-target complex. Additionally, the acetonitrile group may contribute to the compound's ability to undergo metabolic transformations, which can be tailored to optimize its pharmacokinetic profile.

In the realm of synthetic chemistry, the synthesis of 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile has been optimized using advanced fluorination techniques. A 2023 study published in Organic Letters described a scalable method involving the use of electrophilic fluorination to introduce the trifluoromethyl group onto the pyridine ring. This approach not only improves the yield of the synthesis but also reduces the formation of byproducts, which is critical for the production of high-purity compounds for pharmaceutical applications.

The presence of multiple fluorine atoms in this molecule also raises interesting questions about its potential biological activity. Fluorine atoms are known to influence the electronic environment of the molecule, which can affect its interactions with biological targets. For instance, the 3-(Difluoromethyl) group may modulate the compound's ability to bind to specific receptors, such as the androgen receptor, which is a key target in the treatment of prostate cancer. This hypothesis is supported by a 2022 study in Cancer Research, which demonstrated that fluorinated pyridine derivatives exhibit enhanced activity against androgen-dependent tumor cells.

Furthermore, the 2-hydroxy group in this compound may play a role in its ability to interact with metalloproteins, which are involved in a variety of physiological processes. A 2023 review in Chemical Reviews highlighted the significance of hydroxyl groups in the design of metalloenzyme inhibitors, suggesting that the 2-hydroxy substitution could potentially enhance the compound's ability to target specific metalloproteins. This property could be exploited in the development of therapies for diseases such as neurodegenerative disorders, where the dysregulation of metalloproteins is a key pathological feature.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile also presents challenges due to the reactivity of fluorine atoms. However, recent advances in fluorination chemistry have enabled the selective introduction of fluorine atoms onto specific positions of the pyridine ring. A 2023 study in Advanced Synthesis & Catalysis described a method that uses selective electrophilic fluorination to achieve this, ensuring that the trifluoromethyl group is introduced without compromising the integrity of the hydroxyl group. This level of control is essential for the production of compounds with well-defined biological activities.

Another area of interest is the potential of this compound to act as a prodrug. The 6-acetonitrile group may serve as a functional group that can be metabolized in vivo to release an active metabolite. This property could be exploited to improve the bioavailability of the compound, particularly in cases where the parent molecule is poorly absorbed. A 2022 study in Drug Metabolism and Disposition explored the metabolic pathways of similar compounds, suggesting that the acetonitrile group could be metabolized via hydrolysis to yield a more bioavailable form of the molecule.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-6-acetonitrile represents a promising scaffold for the development of novel therapeutics. Its unique structural features, including the strategic placement of fluorine atoms and the presence of an acetonitrile group, offer significant advantages in terms of potency, stability, and target specificity. Ongoing research into the biological activity and synthetic methods of this compound is expected to further expand its potential applications in medicine.